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Compound of Interest

Compound Name: SW083688

Cat. No.: B12419646

For Researchers, Scientists, and Drug Development Professionals

Abstract

SW083688 is a potent and highly selective small molecule inhibitor of Thousand-And-One
Kinase 2 (TAOK2), a member of the Mitogen-Activated Protein Kinase Kinase Kinase (MAP3K)
family. This technical guide provides a comprehensive overview of the chemical properties of
SW083688, including its mechanism of action, impact on cellular signaling pathways, and its
effects on autophagy. Quantitative data are presented in a structured format, and detailed
experimental methodologies are provided for key assays. Visual diagrams of the relevant
signaling pathways and experimental workflows are included to facilitate a deeper
understanding of the compound'’s function.

Chemical and Physical Properties

SW083688 is a small molecule with the chemical formula C23H25N305S and a molecular
weight of 455.53 g/mol . Its primary known biological activity is the selective inhibition of the
serine/threonine kinase TAOK?2.
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Property Value Reference
Chemical Formula C23H25N305S [1]
Molecular Weight 455.53 g/mol [1]

Target TAOK2 (MAP3K17) [21[3]

IC50 1.3 uM [2][3]
Pathway MAPK/ERK Pathway [1]

Mechanism of Action and Signaling Pathway

SW083688 exerts its biological effects through the direct inhibition of TAOK2 kinase activity.
TAOK?2 is an upstream activator of the p38 Mitogen-Activated Protein Kinase (MAPK) cascade,
a critical signaling pathway involved in cellular responses to environmental stress.[2][4]

TAOK2 functions as a MAP3K by phosphorylating and activating the downstream MAP2K3 and
MAP2K6 kinases. These activated MAP2Ks, in turn, phosphorylate and activate p38 MAPK.
The activation of p38 leads to the regulation of various cellular processes, including
inflammation, cell cycle, and apoptosis. By inhibiting TAOK2, SW083688 effectively blocks this
signaling cascade, preventing the activation of p38 MAPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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